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Compound of Interest

4-Methylenepiperidine
Compound Name:
hydrobromide

cat. No.: B3262155

Technical Support Center: 4-Methylenepiperidine
Hydrobromide

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 4-Methylenepiperidine hydrobromide. The
following sections offer troubleshooting advice and frequently asked questions to ensure safe
laboratory practices.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

Q1: What are the primary hazards associated with 4-
Methylenepiperidine hydrobromide?

While specific GHS hazard classifications for the hydrobromide salt are not readily available,
the closely related hydrochloride salt is classified as harmful if swallowed and causes skin and
serious eye irritation.[1] It is prudent to handle the hydrobromide salt with the same
precautions. The parent compound, piperidine, is highly flammable, toxic, and corrosive,
causing severe skin burns and eye damage.[2][3]

Hazard Summary for Related Compounds:
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Classification (for 4-Methylenepiperidine
Hazard Statement .
hydrochloride)

H302: Harmful if swallowed Acute toxicity, oral (Category 4)[1]

H315: Causes skin irritation Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2)

[1]

H319: Causes serious eye irritation

H335: May cause respiratory irritation Specific target organ toxicity — single exposure

Note: This data is for the hydrochloride salt and should be used as a reference for handling the

hydrobromide salt.

Q2: What Personal Protective Equipment (PPE) is
required when handling this compound?

To minimize exposure, the following PPE should be worn at all times:

o Eye Protection: Wear chemical safety goggles and/or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[4]

+ Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Use a lab coat. For larger quantities or where there is a significant
risk of splashing, consider flame-retardant antistatic protective clothing.[2]

o Respiratory Protection: All handling should be done in a well-ventilated area or under a
chemical fume hood.[4][5] If exposure limits are likely to be exceeded, a NIOSH/MSHA or
European Standard EN 149 approved respirator should be used.[4]

Q3: What are the correct first aid procedures for
exposure?

Immediate medical attention is required for any significant exposure.[5]
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 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing.[4] If breathing is difficult, give oxygen. Do not use mouth-to-mouth
resuscitation.[5] Call a physician or poison control center immediately.[5]

o Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of
water or shower for at least 15 minutes.[4][5] Call a physician immediately.[5]

o Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes.[5] Immediately call a
physician.[4]

 Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water.[4] Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.

Q4: How should I store 4-Methylenepiperidine
hydrobromide?

Proper storage is crucial for maintaining the compound's stability and ensuring safety.

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

Store under an inert atmosphere.[5] Some suppliers recommend storing in a freezer at
temperatures below -20°C.

Store in a corrosives area.[5]

Keep away from heat, sparks, open flames, and hot surfaces.[2][4]

Q5: What substances are incompatible with 4-
Methylenepiperidine hydrobromide?

Avoid contact with the following materials:
e Strong oxidizing agents[5]
e Strong acids and acid chlorides[5]

o Bases[4]
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e Acid anhydrides|[5]

e Carbon dioxide (CO2)[4]

Q6: What should | do in case of a spill?

Follow these steps to manage a spill safely:
o Evacuate: Keep people away from and upwind of the spill/leak.[4]
o Ventilate: Ensure adequate ventilation of the affected area.

» Control Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[4]
Use non-sparking tools and explosion-proof equipment.[4]

o Containment: Use an inert absorbent material (e.g., sand, diatomite, universal binder) to
soak up the spill.

e Collection: Collect the absorbed material into a suitable, closed, and labeled container for
disposal.[4][5]

» Decontamination: Clean the spill area thoroughly.

o Personal Protection: Ensure appropriate PPE is worn throughout the cleanup process.

Q7: What are the physical and chemical properties of

this compound?

Property Value

CAS Number 3522-98-3[6][7]
Molecular Formula C6H12BrN[6][7]
Molecular Weight 178.07 g/mol [6][7]
Appearance Solid or liquid[7]

Experimental Protocols
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Detailed experimental protocols are specific to the synthetic or analytical procedure being

performed. However, a general protocol for handling the compound in a laboratory setting is

provided below.

Standard Operating Procedure for Handling

Preparation: Before handling, ensure the work area (preferably a chemical fume hood) is
clean and uncluttered. Confirm that an eyewash station and safety shower are nearby and
accessible.[4]

PPE: Don all required personal protective equipment as described in Q2.

Weighing: If weighing the solid, perform the task in a ventilated enclosure or fume hood to
avoid inhaling dust. Use a tared, sealed container to transport the compound to the reaction
setup.

Addition to Reaction: Add the compound to the reaction vessel carefully, avoiding splashes. If
the compound is a solid, use a powder funnel. If it is in solution, add it slowly via a syringe or
dropping funnel.

Post-Handling: After use, tightly seal the container. Wash hands and any exposed skin
thoroughly.[4] Clean all equipment used.

Waste Disposal: Dispose of any waste material, including contaminated consumables, in a
properly labeled hazardous waste container according to institutional and local regulations.

[4]

Visual Workflow and Diagrams

The following diagram illustrates the logical workflow for responding to a chemical spill of 4-

Methylenepiperidine hydrobromide.
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Caption: Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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